1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl-

• CAS No.: 819851-10-0
• Molecular Formula: C16H20O2
• Molecular Weight: 244.33 g/mol
• IUPAC Name: 1-[4-(3-hydroxy-3-methylbut-1-ynyl)phenyl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C16H20O2/c1-15(2,3)14(17)13-8-6-12(7-9-13)10-11-16(4,5)18/h6-9,18H,1-5H3
• InChI Key: YLLRDOCXVKBMFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=CC=C(C=C1)C#CC(C)(C)O

Description

1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- is an organic compound with a complex structure

Preparation Methods

The synthesis of 1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- involves several steps. One common method includes the reaction of hydroxybenzaldehyde with isobutyric acid in the presence of a base, followed by acidification to obtain the target compound . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the phenyl group. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- has several scientific research applications:

Chemistry: It is used as a photoinitiator in polymerization reactions, particularly in the development of UV-curable resins for exterior coatings.

Biology: The compound’s unique structure allows it to interact with various biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the production of high-performance materials and coatings due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- involves its interaction with molecular targets through various pathways. As a photoinitiator, it absorbs UV light and undergoes a photochemical reaction to generate reactive species that initiate polymerization . The specific molecular targets and pathways depend on the context of its application.

Comparison with Similar Compounds

1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- can be compared with similar compounds such as:

2-Hydroxy-2-methylpropiophenone: Another photoinitiator used in polymerization.

1-Propiovanillone: A compound with a similar structure but different functional groups.

Phenylacetone: A related compound used in the synthesis of various chemicals. The uniqueness of 1-Propanone, 1-[4-(3-hydroxy-3-methyl-1-butynyl)phenyl]-2,2-dimethyl- lies in its specific functional groups and reactivity, which make it suitable for specialized applications.